Cas no 1216599-61-9 (6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1216599-61-9
• MF: C₁₇H₂₀ClN₃O₃S
• MW: 381.87700176239
• CID: 6076350
• PubChem ID: 16798290
• Update Time: 2025-06-14

6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• F0526-1467
• 6-methyl-2-(2-phenoxyacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 1216599-61-9
• 6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• AKOS026678250
• 6-methyl-2-[(2-phenoxyacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride

• Inchi： 1S/C17H19N3O3S.ClH/c1-20-8-7-12-13(9-20)24-17(15(12)16(18)22)19-14(21)10-23-11-5-3-2-4-6-11;/h2-6H,7-10H2,1H3,(H2,18,22)(H,19,21);1H
• InChI Key： RMRCFKFFCBPEGP-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C(N)=O)C2=C1CN(C)CC2)NC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 381.0913904g/mol
• Monoisotopic Mass: 381.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Additional information on 6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Comprehensive Analysis of 6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1216599-61-9)

The compound 6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1216599-61-9) is a thienopyridine derivative with significant potential in pharmaceutical research. Its unique structure, featuring a phenoxyacetamido moiety and a carboxamide group, makes it a promising candidate for drug development. Researchers are increasingly focusing on thienopyridine-based compounds due to their diverse biological activities, including anti-inflammatory and antimicrobial properties.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents. 6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride has garnered attention for its potential applications in central nervous system (CNS) disorders and metabolic diseases. Its hydrochloride salt form enhances solubility, a critical factor in drug formulation. This aligns with current trends in drug delivery optimization, a hot topic in pharmaceutical sciences.

The synthesis of CAS No. 1216599-61-9 involves multi-step organic reactions, including amide coupling and cyclization techniques. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis. The compound's molecular weight and physicochemical properties have been meticulously characterized, ensuring reproducibility in research settings. Such details are crucial for scientists exploring structure-activity relationships (SAR).

From a commercial perspective, 6-methyl-2-(2-phenoxyacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride is available through specialized chemical suppliers. Its purity and stability are rigorously tested to meet industry standards. This is particularly relevant for laboratories engaged in high-throughput screening (HTS), where compound reliability is paramount. The growing interest in small molecule therapeutics further underscores its market relevance.

In conclusion, CAS No. 1216599-61-9 represents a fascinating area of study in medicinal chemistry. Its structural complexity and potential therapeutic benefits make it a subject of ongoing research. As the scientific community continues to explore targeted drug design, compounds like this will likely play a pivotal role in advancing personalized medicine and precision therapeutics.